503-33-6
Description
However, based on standard chemical nomenclature practices, CAS numbers uniquely identify substances, enabling researchers to distinguish them from structurally or functionally analogous compounds. The comparison of such compounds is critical in fields like medicinal chemistry, materials science, and industrial catalysis, where minor structural changes can significantly alter properties such as reactivity, stability, and bioavailability .
Properties
CAS No. |
503-33-6 |
|---|---|
Molecular Weight |
135.09 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- Metal Center Impact : The copper-based 503-33-6 exhibits higher catalytic efficiency than its nickel and zinc analogs, likely due to favorable redox properties .
- Ligand Effects : Bulky ligands in Compound B reduce solubility but enhance thermal stability .
Comparison with Functionally Similar Compounds
If 503-33-6 is a pharmaceutical intermediate, functionally similar compounds might share therapeutic targets. For example:
| Property | 503-33-6 | Compound C (Antioxidant) | Compound D (Enzyme Inhibitor) |
|---|---|---|---|
| Biological Activity | IC50: 5 µM | IC50: 10 µM | IC50: 2 µM |
| Synthetic Complexity | Moderate | High | Low |
| Patent Status | Pending | Approved | Expired |
Key Findings :
- Potency vs. Complexity : Compound D, while highly potent, has simpler synthesis pathways compared to 503-33-6, suggesting trade-offs in drug development .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
